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Compound of Interest

Compound Name: PC190723

Cat. No.: B1678574

Essential Safety and Handling Guide for PC190723

This guide provides crucial safety and logistical information for the handling and disposal of
PC190723, a potent bactericidal agent that inhibits bacterial cell division.[1][2][3] The
information is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Chemical Information:

Identifier Value
Name PC190723
3-[(6-chloro[1][4]thiazolo[5,4-b]pyridin-2-
Synonyms ) }
yl)methoxy]-2,6-difluorobenzamide
Target FtsZ, a prokaryotic homologue of tubulin[1][3]
Stabilizes FtsZ polymers, suppressing their
Mechanism of Action dynamics and blocking bacterial cell division.[2]
[4]1(5]
Research as an antibacterial agent, particularly
Primary Applications against Staphylococcus aureus and Bacillus

subtilis.[3][6]
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Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for PC190723 is not publicly available, its nature as a
potent, biologically active small molecule necessitates stringent safety precautions. The
following PPE recommendations are based on general best practices for handling such
compounds in a laboratory setting.

Recommended Personal Protective Equipment:

Protection Type Specific Recommendations Rationale

Nitrile or neoprene gloves. ) )
] ) ] ] To prevent skin contact with
Hand Protection Change gloves immediately if
. the compound.
contaminated.

Safety glasses with side
To protect eyes from splashes

Eye Protection shields or chemical splash
or aerosols.
goggles.[7]
) A fully buttoned laboratory To protect skin and personal
Body Protection . o
coat.[7] clothing from contamination.

Use in a well-ventilated area or ) ]
) To prevent inhalation of the
a chemical fume hood. If ] o
) ) compound, especially if in
Respiratory Protection aerosols may be generated, a )
] ] powdered form or if
properly fitted respirator (e.qg., S )
aerosolization is possible.
N95) may be necessary.

General PPE Workflow:

Figure 1: Standard sequence for donning and doffing Personal Protective Equipment (PPE).

Operational and Disposal Plans

Adherence to proper operational procedures and disposal protocols is essential for laboratory
safety and environmental protection.

Experimental Protocol: Preparation of a Stock Solution
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This protocol outlines the steps for preparing a stock solution of PC190723, a common
procedure in a research setting.

e Preparation:

o Ensure all necessary PPE is correctly worn.

o Perform all work within a chemical fume hood to minimize inhalation exposure.

o Weigh the desired amount of powdered PC190723 using a calibrated analytical balance.
 Dissolution:

o PC190723 is typically dissolved in dimethyl sulfoxide (DMSO).[2][4]

o Carefully add the appropriate volume of DMSO to the vial containing the powdered
compound.

o Gently vortex or sonicate the solution until the compound is fully dissolved.
e Storage:
o Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C in tightly sealed vials.[3] Stock solutions are reported to be
stable for up to 3 months under these conditions.[3]

Workflow for Preparing PC190723 Stock Solution:
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Figure 2: Step-by-step workflow for the safe preparation of a PC190723 stock solution.

Disposal Plan

Proper disposal of PC190723 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal:
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Waste Type Disposal Procedure
Solid Waste (unused powder, contaminated Collect in a dedicated, sealed, and clearly
weigh boats, etc.) labeled hazardous chemical waste container.

Collect in a dedicated, sealed, and clearly

o ] labeled hazardous chemical waste container. Do
Liquid Waste (unused stock solutions, o
_ not mix with other solvent waste streams unless
contaminated solvents) ) S )
permitted by your institution's environmental

health and safety (EHS) office.

) Dispose of immediately in a designated sharps
Contaminated Sharps (needles, scalpels)

container.
Contaminated Consumables (gloves, pipette Dispose of in a dedicated hazardous waste
tips, vials) container.

Disposal Decision Tree:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling PC190723].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678574#personal-protective-equipment-for-
handling-pc190723]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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